Cas no 84547-94-4 (4-chloro-1-methyl-3-nitro-1H-pyrazole)

4-Chloro-1-methyl-3-nitro-1H-pyrazole is a heterocyclic organic compound featuring a pyrazole core substituted with chloro, methyl, and nitro functional groups. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis due to its reactive sites, enabling further functionalization. The presence of both electron-withdrawing (nitro, chloro) and electron-donating (methyl) groups enhances its utility in nucleophilic and electrophilic substitution reactions. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for developing active ingredients, particularly in the design of herbicides, fungicides, and bioactive molecules. The compound is typically handled under controlled conditions due to its potential sensitivity.
4-chloro-1-methyl-3-nitro-1H-pyrazole structure
84547-94-4 structure
Product Name:4-chloro-1-methyl-3-nitro-1H-pyrazole
CAS No:84547-94-4
MF:C4H4ClN3O2
MW:161.546459197998
MDL:MFCD19638749
CID:4215303
PubChem ID:12845035
Update Time:2025-05-27

4-chloro-1-methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 4-chloro-1-methyl-3-nitro-
    • 4-chloro-1-methyl-3-nitro-1H-pyrazole
    • 84547-94-4
    • 4-chloro-1-methyl-3-nitropyrazole
    • AKOS013357298
    • DB-426354
    • DTXSID701286771
    • MDL: MFCD19638749
    • Inchi: 1S/C4H4ClN3O2/c1-7-2-3(5)4(6-7)8(9)10/h2H,1H3
    • InChI Key: AOXWAIJORDLPSN-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(Cl)C([N+]([O-])=O)=N1

Computed Properties

  • Exact Mass: 160.9992041Da
  • Monoisotopic Mass: 160.9992041Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 63.6Ų

4-chloro-1-methyl-3-nitro-1H-pyrazole Pricemore >>

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